Cas no 352444-60-1 (1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride
• CAS No: 352444-60-1
• MF: C₁₄H₂₆ClN
• MW: 243.815943241119
• CID: 5685265
• PubChem ID: 2834551
• Update Time: 2025-11-02

1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride
• AKOS015945943
• starbld0040608
• Z3234944764
• 352444-60-1
• NS-03488
• EN300-24261960
• CS-0241983
• 1-(3,5-dimethyl-1-adamantyl)ethanamine;hydrochloride

• Inchi： 1S/C14H25N.ClH/c1-10(15)14-6-11-4-12(2,8-14)7-13(3,5-11)9-14;/h10-11H,4-9,15H2,1-3H3;1H
• InChI Key： QVFNIKYWULXIHA-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C12CC3CC(C)(CC(C)(C3)C1)C2

Computed Properties

• Exact Mass: 243.1753775g/mol
• Monoisotopic Mass: 243.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride

Introduction to 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride (CAS No. 352444-60-1)

1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 352444-60-1, belongs to a class of molecules characterized by the presence of a dimethyladamantane moiety, which contributes to its unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The structure of 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride incorporates a rigid adamantane core, which is known for its high metabolic stability and resistance to enzymatic degradation. This feature makes it an attractive scaffold for developing bioactive molecules that require prolonged circulation or interaction with biological targets. The dimethyl substitution at the 3 and 5 positions of the adamantane ring further modulates its physicochemical properties, influencing factors such as lipophilicity and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of adamantane derivatives. The amine functional group in 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride provides a versatile site for further chemical modifications, enabling the synthesis of novel analogs with tailored biological activities. This compound has been investigated in various contexts, including its role as a precursor in the development of potential therapeutic agents.

One of the most compelling aspects of 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride is its potential application in the treatment of neurological disorders. Studies have suggested that compounds with adamantane-like structures may interact with specific receptors or enzymes involved in neurodegenerative diseases. The stability of the adamantane core allows these molecules to withstand the harsh conditions within the central nervous system, potentially enhancing their efficacy as neuroprotective agents. Research is ongoing to identify specific targets and optimize the pharmacokinetic profile of such derivatives.

The synthesis of 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of chiral auxiliaries or asymmetric catalysis may be necessary to obtain enantiomerically pure forms, which are often crucial for biological activity.

From a computational chemistry perspective, molecular modeling techniques have been utilized to predict the binding modes of 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride with biological targets. These studies provide valuable insights into how the compound interacts with proteins or nucleic acids at the molecular level. By understanding these interactions, researchers can design more effective derivatives with improved binding affinity and selectivity. High-throughput virtual screening has also been employed to identify potential lead compounds based on structural similarity to known bioactive molecules.

The pharmacokinetic properties of 1-(3,5-dimethyladamantan-1-yl)ethan-1-amine hydrochloride are another area of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the overall efficacy and safety of a drug candidate. Preclinical studies have begun to evaluate how this compound behaves in vivo, providing data on its bioavailability and systemic clearance. These studies are essential for guiding dose selection and formulation development in future clinical trials.

In conclusion, 1-(3,5-dimethyladamantan-1-yl)ethan - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- - amine hydrochloride (CAS No. 352444 - 60 - - - - - --- --- --- --- --- --- --- --- --- --- --- ) represents a promising candidate for further pharmaceutical development. Its unique structural features offer advantages in terms of metabolic stability and synthetic flexibility, making it a valuable tool for medicinal chemists exploring new therapeutic strategies. As research continues, additional applications and benefits are likely to emerge, reinforcing its significance in modern drug discovery efforts.